Cas no 61531-88-2 (1H-1,2,4-Triazole-1-ethanol, 3,5-dichloro-)

• Product Name: 1H-1,2,4-Triazole-1-ethanol, 3,5-dichloro-
• CAS No: 61531-88-2
• MF: C₄H₅Cl₂N₃O
• MW: 182.007998228073
• CID: 476022
• PubChem ID: 23264247
• Update Time: 2025-09-05

1H-1,2,4-Triazole-1-ethanol, 3,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-ethanol, 3,5-dichloro-
• 2-(3,5-dichloro-1,2,4-triazol-1-yl)ethanol
• 2-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)ethan-1-ol
• CS-0331625
• 61531-88-2
• 2-(3,5-dichloro-1H-1,2,4-triazol-1-yl)ethanol
• VS-09477
• DTXSID20631794
• AKOS022140867

• Inchi： 1S/C4H5Cl2N3O/c5-3-7-4(6)9(8-3)1-2-10/h10H,1-2H2
• InChI Key： DVWDSBNSSXAUSN-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NN1CCO)Cl

Computed Properties

• Exact Mass: 180.98115
• Monoisotopic Mass: 180.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94